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Introduction to Geranic Acid

Geranic acid (CAS 459-80-3), with the molecular formula C₁₀H₁₆O₂, is an unsaturated, branched-chain

terpenoid acid. It is recognized for its strong, citrus-floral aroma, reminiscent of geraniol or nerol, making

it a valuable ingredient in the flavor and fragrance industry [1]. Beyond its sensory properties, geranic acid

serves as a key intermediate in organic synthesis and has gained interest for its biological activities, including

anti-inflammatory and antimicrobial properties [2] [1]. Its structure allows for chemical transformations

critical in formulating complex scent profiles and functional materials [2].

Industry Applications and Biological Significance

Geranic acid's applications span multiple industries, driven by its unique organoleptic and chemical

properties.

Table 1: Industry Applications of Geranic Acid
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Industry Application Role Key Characteristics Example/Note

Fragrance &
Perfume [1]

Primary scent
component

Refreshing, citrus-floral aroma Used in perfumes, air
fresheners, and essential

oils.

Flavoring [1] Flavoring agent Imparts a fruity, citrus taste Found in formulations for

beverages and food
products.

Cosmetics &
Personal Care [1]

Functional
fragrance &

active ingredient

Aroma and beneficial skin
qualities

Used in skincare,
haircare, and body

cosmetics.

Pharmaceuticals
[2] [1]

Active ingredient

& formulation
excipient

Anti-inflammatory, antimicrobial

capabilities; used in deep
eutectic solvents for drug

delivery.

Investigated in

transdermal delivery
systems [3].

Materials Science
[2]

Precursor for

surface
engineering

Amphiphilic nature Generates self-

assembled monolayers
for water-repellent

surfaces.

Sustainable
Agriculture [2]

Synthesis of eco-

friendly
pesticides

Mimics insect deterrents Research stage for novel

aphid repellents [2].

In biological systems, geranic acid is a key intermediate in anaerobic monoterpene metabolism. Studies

on the denitrifying bacterium Alcaligenes defragrans have shown that geranic acid accumulates as an initial

product when the bacterium metabolizes various monoterpenes like β-myrcene and limonene [4]. This

pathway indicates a novel microbial activation mechanism for unsaturated hydrocarbons in the absence of

oxygen [4].

Physicochemical Property Data
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A clear understanding of geranic acid's physical and chemical properties is essential for its handling and

application in research and industrial processes.

Table 2: Physicochemical and Safety Data of Geranic Acid

Property Value / Description
Source /
Condition

CAS Number 459-80-3 [5] [2]

Molecular
Formula

C₁₀H₁₆O₂ [5]

Molecular
Weight

168.23 g/mol [5]

Boiling Point 250 °C (lit.) [5]

Melting Point 21 °C [1]

Density 0.97 g/mL at 25 °C (lit.) [5]

Flash Point >230 °F (∼110 °C); 133 °C [5] [1]

Odor
Description

Dry, weedy, acidic, green, moldy feet, woody; at 10% in

propylene glycol. Strong citrus-floral.

[5] [1]

Solubility Insoluble in water; soluble in alcohol and organic solvents. [5] [1]

pKa 5.17 ± 0.33 (Predicted) [5]

Log P 3.46 [5]

Hazard
Statements

H312-H315 (Harmful in contact with skin; Causes skin irritation) [5]

Detailed Experimental Protocols
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Protocol: Analysis of Geranic Acid Purity by HPLC

This protocol is adapted from analytical methods used in the synthesis and purification of geranic and

citronellic acids [6].

1. Principle: High-Performance Liquid Chromatography (HPLC) with a charged aerosol detector (CAD) is

used to separate, detect, and quantify geranic acid and its isomers based on their polarity. This method is

suitable for monitoring reaction purity and quantifying geranic acid in mixtures.

2. Equipment and Materials:

HPLC System: Ultimate 3000 DIONEX chromatograph or equivalent, equipped with a DGP-3600A
dual-pump module, TCC-3200 thermostatted column compartment, and WPS-3000 autosampler.

Detector: Corona charged aerosol detector (CAD).
Column: Betasil DIOL 5-μm column (Thermo, 150 × 2.1 mm).

Solvents: HPLC grade.
Solvent A: 1% HCOOH, 0.1% triethylamine (TEA) in water.

Solvent B: Hexane.
Solvent C: Propan-2-ol.

Standards: Geranic acid standard (e.g., 85% stabilized, technical grade) [5].

3. Procedure: 1. Sample Preparation: Dissolve the sample in an appropriate solvent. The injection volume

is 15 μL. Maintain the autosampler cooling temperature at 20°C. 2. Column Conditions: Maintain the

column temperature at 30°C. 3. Mobile Phase Gradient: Operate at a constant flow rate of 1.5 mL min⁻¹

with the following gradient program: - Time 0 min: 3% A / 40% B / 57% C - Time 4 min: 10% A / 40% B /

50% C - Time 9 min: 10% A / 40% B / 50% C - Time 9.1 min: 3% A / 40% B / 57% C - Time 19 min: 3%

A / 40% B / 57% C 4. Detection: Set the CAD acquisition range to 100 pA, with the digital filter set to 'none'

and the N₂ pressure at 0.24 MPa. 5. Data Analysis: Control the system and acquire data using Chromeleon

6.80 software or equivalent. Identify geranic acid peaks by comparison with retention times of authentic

standards and quantify using calibrated curves.

Protocol: Thin-Layer Chromatography (TLC) for Reaction
Monitoring

This method provides a rapid technique for monitoring the progress of geranic acid synthesis [6].
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1. Equipment and Materials:

TLC Plates: Silica gel 60, F254 plates (Merck).
Developing System: Chloroform : Methanol : Water (65:25:4; v/v/v).

Detection Reagents:
Option A: Solution of 10 g Ce(SO₄)₂ and 20 g phosphomolybdic acid in 1 L of 10% H₂SO₄,

followed by heating.
Option B: 0.05% primuline solution in acetone/H₂O (8:2; v/v), followed by visualization under

UV light at 365 nm.

2. Procedure: 1. Spot the reaction mixture and appropriate standards on the TLC plate. 2. Develop the plate

in a chamber saturated with the mobile phase. 3. After development, dry the plate thoroughly. 4. Visualize the

spots using one of the detection methods above. Option A is a general stain for organic compounds, while

Option B is useful for fluorescent visualization.

The following workflow diagram illustrates the key stages of the analytical protocols for geranic acid:

Sample Collection

Sample Preparation

HPLC Analysis TLC Analysis

Data Analysis &\nQuantification

Purity Assessment
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Pathway Visualization and Metabolic Context

Geranic acid plays a significant role in both microbial metabolic pathways and modern bioengineering

processes. In anaerobic bacteria, it is a central intermediate in the breakdown of monoterpenes [4].

Furthermore, metabolic engineering strategies in organisms like Pseudomonas putida and Saccharomyces

cerevisiae are being developed for the de novo production of geranic acid, highlighting its industrial

relevance [2].

The following diagram summarizes the key metabolic and synthetic pathways involving geranic acid:

Monoterpene Precursors
(e.g., Myrcene, Limonene)

Anaerobic Microbial
Metabolism

Geranic Acid

Downstream Products

Engineered Biosynthesis
(P. putida, S. cerevisiae)
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Safety and Handling Guidelines
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Geranic acid is classified with the signal word "Warning" and hazard statements H312 (Harmful in contact

with skin) and H315 (Causes skin irritation) [5]. The following precautions must be observed:

Storage: Keep in a sealed, dry container at room temperature, away from direct sunlight, heat, and
strong oxidizers [5] [1].

Personal Protective Equipment (PPE): Avoid contact with eyes and skin. Do not inhale vapors or
mists. Wear protective gloves, safety glasses, and a face mask when handling [1].

Spills and Fire: This substance is flammable. Keep away from ignition sources. Spills should be
absorbed with an inert material and disposed of according to local regulations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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